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Compound of Interest

Compound Name: 7-Iodo-1-tetralone

Cat. No.: B131972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 7-Iodo-1-tetralone. Due to the limited availability of specific stability data

for this compound, this guide synthesizes information from safety data sheets (SDS) of related

compounds, general knowledge of aryl iodide and ketone stability, and recommended practices

for handling photosensitive and thermally labile molecules.

Core Stability Profile
7-Iodo-1-tetralone is a bicyclic aromatic hydrocarbon and a ketone derivative. Its stability is

primarily influenced by the presence of the iodo-substituent on the aromatic ring and the ketone

functional group. Aryl iodides are known to be susceptible to degradation through deiodination,

a process that can be accelerated by exposure to light and heat. The carbon-iodine bond is

weaker than corresponding carbon-bromine or carbon-chlorine bonds, making iodo-substituted

aromatics more prone to degradation.

Key factors that can influence the stability of 7-Iodo-1-tetralone include:

Light: Aromatic iodides can be light-sensitive, leading to the formation of radical species and

subsequent degradation.[1]

Temperature: Elevated temperatures can promote thermal decomposition, potentially leading

to deiodination.
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Oxidizing Agents: Like other ketones, 7-Iodo-1-tetralone may be incompatible with strong

oxidizing agents.[2][3]

Recommended Storage Conditions
Proper storage is crucial to maintain the integrity and purity of 7-Iodo-1-tetralone. The

following conditions are recommended based on supplier information and general chemical

storage principles.

Parameter Recommended Condition Rationale

Temperature 2-8°C

To minimize thermal

degradation and slow down

potential decomposition

reactions.[4]

Light Protect from light

To prevent photodegradation,

which is common for aryl

iodides.[1][5][6]

Atmosphere

Store under an inert

atmosphere (e.g., Argon or

Nitrogen)

To prevent oxidation and

degradation from atmospheric

moisture.

Container
Tightly sealed, amber glass

vial or opaque container

To protect from light and

moisture.[5][6][7]

Incompatibilities Strong oxidizing agents

To avoid vigorous reactions

and degradation of the

compound.[2][3]

Potential Degradation Pathway
A plausible degradation pathway for 7-Iodo-1-tetralone involves the homolytic cleavage of the

carbon-iodine bond upon exposure to light or heat, leading to the formation of a tetralone

radical and an iodine radical. The tetralone radical can then abstract a hydrogen atom from the

solvent or another molecule to form 1-tetralone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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